Cas no 1329499-39-9 ((3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo2.2.2octan-3-amine-d3)

• Product Name: (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo2.2.2octan-3-amine-d3
• CAS No: 1329499-39-9
• MF: C₁₈H₂₆N₂
• MW: 273.430929660797
• CID: 4552593
• Update Time: 2025-06-10

(3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo2.2.2octan-3-amine-d3 Chemical and Physical Properties

Names and Identifiers

• (3S)-N-[[(1S)-1,2,3,4-Tetrahydro-1-naphthalenyl]methyl]-1-azabicyclo[2.2.2]octan-3-amine-d3
• (3S)-3-deuterio-N-[dideuterio-[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]methyl]-1-azabicyclo[2.2.2]octan-3-amine
• Palonosetron Impurity 56
• (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo2.2.2octan-3-amine-d3

• Inchi： 1S/C18H26N2/c1-2-7-17-14(4-1)5-3-6-16(17)12-19-18-13-20-10-8-15(18)9-11-20/h1-2,4,7,15-16,18-19H,3,5-6,8-13H2/t16-,18-/m1/s1/i12D2,18D
• InChI Key： BCXAOEQLKWKVHU-OLSSLOCVSA-N
• SMILES： N12CCC(CC1)[C@]([2H])(NC([2H])([2H])[C@@H]1C3=C(C=CC=C3)CCC1)C2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 405.4±28.0 °C at 760 mmHg
• Flash Point: 157.5±15.0 °C
• Solubility: Dichloromethane, Methanol
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo2.2.2octan-3-amine-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo2.2.2octan-3-amine-d3

Comprehensive Analysis of (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo[2.2.2]octan-3-amine-d3 (CAS No. 1329499-39-9)

The compound (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo[2.2.2]octan-3-amine-d3, identified by its CAS No. 1329499-39-9, is a deuterated derivative of a structurally complex amine. This molecule has garnered significant attention in pharmaceutical research due to its potential applications in drug development, particularly in the field of neuroscience and metabolic studies. The incorporation of deuterium (d3) enhances its stability and makes it a valuable tool for isotopic labeling studies, which are crucial for understanding drug metabolism and pharmacokinetics.

One of the key features of this compound is its azabicyclo[2.2.2]octane core, a rigid bicyclic structure that contributes to its unique pharmacological properties. The (3S) and (1S) stereocenters further define its chiral specificity, which is often critical for binding to biological targets. Researchers are particularly interested in how this compound interacts with neurotransmitter receptors, given its structural resemblance to known neuromodulators. The deuterium labeling (d3) also allows for precise tracking in mass spectrometry, making it indispensable for advanced analytical techniques.

In recent years, the demand for deuterated compounds like (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo[2.2.2]octan-3-amine-d3 has surged, driven by the growing focus on precision medicine and personalized therapeutics. These compounds are frequently used in isotope effect studies, where subtle changes in molecular behavior due to deuterium substitution can reveal insights into reaction mechanisms. Additionally, the pharmaceutical industry leverages such molecules to improve the half-life and bioavailability of drug candidates, addressing common challenges in drug design.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the structural complexity and the presence of a tetrahydro-naphthalene moiety, it may serve as a scaffold for developing novel therapeutics targeting conditions like Alzheimer's or Parkinson's disease. The deuterated form (d3) is especially useful for in vivo imaging and tracer studies, enabling non-invasive monitoring of drug distribution and metabolism.

From a synthetic chemistry perspective, the preparation of (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo[2.2.2]octan-3-amine-d3 involves sophisticated techniques such as asymmetric synthesis and deuterium exchange. These methods ensure high enantiomeric purity and isotopic enrichment, which are critical for its intended applications. The compound's CAS No. 1329499-39-9 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

As the scientific community continues to explore the frontiers of deuterium chemistry, compounds like this are expected to play a pivotal role. Their ability to provide molecular insights without altering biological activity makes them indispensable in both academic and industrial research. Whether for drug discovery, metabolic profiling, or mechanistic studies, (3S)-N-(1S)-1,2,3,4-Tetrahydro-1-naphthalenylmethyl-1-azabicyclo[2.2.2]octan-3-amine-d3 represents a cutting-edge tool for modern science.